5-Bromo-1-ethyl-6-fluoro-1H-benzo[d]imidazole

• IUPAC Name: 5-bromo-1-ethyl-6-fluorobenzimidazole
• InChI: InChI=1S/C9H8BrFN2/c1-2-13-5-12-8-3-6(10)7(11)4-9(8)13/h3-5H,2H2,1H3
• InChI Key: RGJHYJSIEDJFRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=CC(=C(C=C21)F)Br
• Molecular Formula: C9H8BrFN2
• DSSTOX Substance ID: DTXSID80682060
• Molecular Weight: 243.08 g/mol
• CAS RN: 1261988-22-0

Description

“5-Bromo-1-ethyl-6-fluoro-1H-benzo[d]imidazole” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. Nandha et al. synthesized 2-((1H-imidazol-1-yl)methyl)-6-substituted-5-fluoro-1H-benzo[d]imidazole. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The dissociation constant (pKa) of delocalized lone pair and non-delocalized lone pair is 7 and 14.9 respectively.

Scientific Research Applications

Synthesis and Bleaching Activity

The compound 5-Bromo-1-ethyl-6-fluoro-1H-benzo[d]imidazole, similar to its related derivatives, has been involved in studies focusing on the synthesis and evaluation of bleaching activity. For instance, a study synthesized various 1-ethyl-and 1-propyl-5-substituted imidazoles, including those with bromo, chloro, and fluoro groups, to assess their bleaching efficacy using the lettuce seedling test. Certain compounds demonstrated pronounced chlorosis in lettuce seedlings, highlighting their potential application in agricultural and botanical research for understanding chlorophyll bleaching mechanisms (Yamada, Kuwano, & Eto, 2001).

Anticancer Activity

Another significant application of related benzo[d]imidazole compounds is in the field of cancer research. A novel ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate was synthesized and its anticancer activity was evaluated against human melanoma and mouse melanoma cancer cell lines. The compound showed promising activity, indicating the potential of such derivatives in designing new anticancer agents (Kumar et al., 2020).

Crystal Structure and Molecular Interactions

The study of crystal structures and molecular interactions is another area where this compound derivatives find application. For example, the crystal structure of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate was analyzed using single-crystal X-ray diffraction techniques. Such studies are crucial for understanding the molecular basis of the compound's reactivity and stability, providing insights into designing more effective compounds for various applications (Yeong et al., 2018).

Antimicrobial Activity

Compounds related to this compound have been synthesized and evaluated for their antimicrobial properties as well. A series of novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and their derivatives exhibited antibacterial activity comparable to standard antibiotics. Such studies demonstrate the potential of these compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Reddy & Reddy, 2010).

Mechanism of Action

Target of Action

It’s known that imidazole derivatives have a broad range of biological activities and are key components in a variety of functional molecules . They are utilized in diverse applications, including pharmaceuticals and agrochemicals .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, depending on the specific derivative and target .

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

The pharmacokinetic properties of a compound significantly impact its bioavailability and therapeutic potential .

Result of Action

Imidazole derivatives are known to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The environment can significantly impact the effectiveness of a compound .

Safety and Hazards

The safety data sheet for “5-Bromo-1-ethyl-6-fluoro-1H-benzo[d]imidazole” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles.